5-amino-2-(methylamino)pyridine-3-carboxylic acid
Overview
Description
5-amino-2-(methylamino)pyridine-3-carboxylic acid, also known as 5-Amino-2-Methylpyridine-3-carboxylic acid (AMP), is a chemical compound that belongs to the family of pyridine-3-carboxylic acids. It is a versatile compound that is used for various applications in the fields of biochemistry, chemistry, and pharmacology. AMP is a colorless, water-soluble solid with a molecular weight of 123.11 g/mol and a melting point of 164-166 °C. It is a strong acid with a pKa of 4.42.
Scientific Research Applications
AMP is widely used in the field of scientific research. It is used as a reagent in organic synthesis, for the synthesis of various organic compounds and pharmaceuticals. It is also used in the synthesis of various catalysts, such as palladium and ruthenium catalysts. Additionally, it is used in the preparation of various polymers and polymerizable compounds. Furthermore, AMP is used in the synthesis of various heterocyclic compounds, such as pyridine derivatives, pyridazinones, and pyridinesulfonamides.
Mechanism of Action
AMP plays an important role in the biochemical and physiological processes of cells. It is a precursor to many important cofactors, such as NAD+, NADH, and FAD. It is also involved in the synthesis of several important metabolites, such as glutathione, cysteine, and methionine. Additionally, it is involved in the synthesis of several important amino acids, such as histidine, tryptophan, and phenylalanine.
Biochemical and Physiological Effects
AMP has several biochemical and physiological effects. It is involved in the synthesis of several important hormones, such as cortisol, epinephrine, and thyroxine. Additionally, it is involved in the synthesis of several neurotransmitters, such as serotonin, dopamine, and norepinephrine. Furthermore, it is involved in the synthesis of several important enzymes, such as choline acetyltransferase, acetylcholine esterase, and tyrosine hydroxylase.
Advantages and Limitations for Lab Experiments
AMP is a versatile compound that has several advantages for laboratory experiments. It is a colorless, water-soluble solid that is relatively easy to handle and store. Additionally, it has a relatively low melting point, which makes it easy to use in experiments. Furthermore, it is relatively inexpensive and can be synthesized through various methods. However, AMP can be toxic if ingested and should be handled with care.
Future Directions
There are several potential future directions for AMP research. One potential direction is the development of new methods for synthesizing AMP. Additionally, further research could be done to determine the role of AMP in various biochemical and physiological processes. Furthermore, further research could be done to develop new applications for AMP, such as in the synthesis of polymers and polymerizable compounds. Finally, further research could be done to explore the potential therapeutic applications of AMP.
Synthesis Methods
AMP can be synthesized through various methods. One of the most common methods is the reaction of 2-methylpyridine with acetic anhydride in an aqueous medium. This reaction yields a mixture of the desired product and by-products. The by-products can be separated from the desired product through a process of crystallization. Other methods of synthesizing AMP include the reaction of 2-methylpyridine with acetic acid in aqueous medium, the reaction of 2-methylpyridine with acetic acid in the presence of aluminum chloride, and the reaction of 2-methylpyridine with acetic anhydride in the presence of aluminum chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-2-(methylamino)pyridine-3-carboxylic acid involves the conversion of 2,3-pyridinedicarboxylic acid to the target compound through a series of reactions.", "Starting Materials": [ "2,3-pyridinedicarboxylic acid", "methylamine", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sodium azide", "sodium borohydride", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Conversion of 2,3-pyridinedicarboxylic acid to 2-amino-3-carboxypyridine", "React 2,3-pyridinedicarboxylic acid with methylamine in the presence of ammonium chloride and sodium hydroxide to form 2-amino-3-carboxypyridine.", "Step 2: Conversion of 2-amino-3-carboxypyridine to 5-amino-2-(methylamino)pyridine-3-carboxylic acid", "React 2-amino-3-carboxypyridine with hydrochloric acid and sodium nitrite to form 2-nitro-3-carboxypyridine.", "Reduce 2-nitro-3-carboxypyridine with sodium borohydride in the presence of acetic acid to form 2-amino-3-carboxypyridine.", "React 2-amino-3-carboxypyridine with methylamine in the presence of ethanol and water to form 5-amino-2-(methylamino)pyridine-3-carboxylic acid." ] } | |
CAS RN |
1368842-87-8 |
Product Name |
5-amino-2-(methylamino)pyridine-3-carboxylic acid |
Molecular Formula |
C7H9N3O2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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